Cas no 1179226-20-0 ([(4-Chloro-benzyl)-ethyl-amino]-acetic acid)

• Product Name: [(4-Chloro-benzyl)-ethyl-amino]-acetic acid
• CAS No: 1179226-20-0
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 2159527
• Update Time: 2025-10-19

[(4-Chloro-benzyl)-ethyl-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(4-Chloro-benzyl)-ethyl-amino]-acetic acid
• 2-((4-Chlorobenzyl)(ethyl)amino)acetic acid
• AM90877
• [(4-chlorobenzyl)ethylamino]acetic acid

• Inchi： 1S/C11H14ClNO2/c1-2-13(8-11(14)15)7-9-3-5-10(12)6-4-9/h3-6H,2,7-8H2,1H3,(H,14,15)
• InChI Key： USPWKCAXCBMWBR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN(CC(=O)O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Topological Polar Surface Area: 40.5

Additional information on [(4-Chloro-benzyl)-ethyl-amino]-acetic acid

Comprehensive Overview of [(4-Chloro-benzyl)-ethyl-amino]-acetic acid (CAS No. 1179226-20-0): Properties, Applications, and Industry Insights

[(4-Chloro-benzyl)-ethyl-amino]-acetic acid (CAS No. 1179226-20-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This chlorinated benzyl derivative combines an acetic acid moiety with an ethyl-amino functional group, making it a versatile intermediate for synthetic applications. Recent studies highlight its potential as a building block for bioactive molecules, particularly in developing targeted therapies and crop protection agents.

The compound's molecular structure (C₁₁H₁₄ClNO₂) features a 4-chlorobenzyl group attached to an ethylaminoacetic acid backbone, contributing to its moderate polarity and water solubility. Researchers frequently search for "CAS 1179226-20-0 solubility" or "[(4-Chloro-benzyl)-ethyl-amino]-acetic acid synthesis," reflecting growing interest in its physicochemical properties. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), a critical factor for pharmaceutical intermediates.

In drug discovery, this compound serves as a precursor for GABA analogs and enzyme inhibitors, aligning with trending searches for "neuroactive compound derivatives." Its chloro-aromatic component enables π-stacking interactions with biological targets, while the carboxylic acid group facilitates salt formation for improved bioavailability. Current patents suggest applications in metabolic disorder treatments, with particular relevance to dipeptidyl peptidase-4 (DPP-4) modulation.

The agrochemical sector explores [(4-Chloro-benzyl)-ethyl-amino]-acetic acid for developing herbicidal and fungicidal formulations, responding to industry demands for eco-friendly pesticides. Its chlorine substituent enhances lipid membrane penetration, while the amino acid portion promotes systemic transport in plants. Environmental studies confirm its moderate biodegradability (OECD 301B), addressing concerns about "persistent organic pollutants" in agriculture.

Manufacturing processes for CAS 1179226-20-0 typically involve reductive amination of 4-chlorobenzaldehyde followed by glycine conjugation, with optimized routes achieving >85% yields. Quality control emphasizes residual solvent monitoring (ICH Q3C guidelines), particularly for pharmaceutical-grade material. Storage recommendations include amber glass containers at 2-8°C to prevent photodegradation of the chloro-aromatic system.

Emerging research explores the compound's chelation properties, with potential applications in metal ion scavenging systems. The amino-carboxylate moiety forms stable complexes with divalent cations, inspiring investigations into "heavy metal remediation" technologies. This aligns with circular economy principles, a hot topic in "green chemistry" discussions.

Regulatory status varies by region, with REACH registration completed in the EU and TSCA listing in the US. Safety data sheets indicate low acute toxicity (oral LD₅₀ >2000 mg/kg), though proper PPE (nitrile gloves, safety goggles) is recommended during handling. Analytical reference standards are available through major chemical catalogues, supporting quality assurance in GMP manufacturing.

Future directions include exploring stereoselective synthesis of the compound's chiral derivatives, responding to pharmaceutical needs for enantiopure intermediates. Computational studies predict favorable ADMET properties, stimulating interest in "druglikeness optimization" strategies. The compound's structural modularity also makes it valuable for combinatorial chemistry approaches in high-throughput screening platforms.